Cas no 716318-71-7 (2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride)

• Product Name: 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride
• CAS No: 716318-71-7
• MF: C₁₀H₁₀Cl₂N₂
• MW: 229.105800151825
• CID: 4657691
• PubChem ID: 24278882
• Update Time: 2025-06-08

2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride

• Inchi： 1S/C10H9ClN2.ClH/c11-8-10-12-6-7-13(10)9-4-2-1-3-5-9;/h1-7H,8H2;1H
• InChI Key： IZLSOZDFIKJBQI-UHFFFAOYSA-N
• SMILES： C1(CCl)N(C2=CC=CC=C2)C=CN=1.[H]Cl

Computed Properties

• Exact Mass: 228.022
• Monoisotopic Mass: 228.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride

Introduction to 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride (CAS No. 716318-71-7)

2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 716318-71-7, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride consists of a phenyl ring attached to an imidazole core, with a chloromethyl substituent at the 2-position. This configuration imparts distinct reactivity and binding capabilities, making it a valuable scaffold for the synthesis of bioactive molecules.

The imidazole ring is a heterocyclic aromatic compound that is widely recognized for its biological significance. It serves as a fundamental structural motif in numerous natural products and pharmaceuticals, including antifungals, antivirals, and anticancer agents. The presence of the phenyl group in 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride further enhances its pharmacological potential by contributing to hydrophobic interactions and improving binding affinity to biological targets. The chloromethyl group, on the other hand, introduces a reactive site that can be exploited for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride has been explored as a key intermediate in the development of novel therapeutic agents. Its versatility as a building block has led to its incorporation into various drug candidates targeting different disease mechanisms. For instance, researchers have investigated its utility in designing small-molecule inhibitors for enzymes involved in cancer progression. The imidazole core is particularly adept at interacting with metal ions and other biological cofactors, which is crucial for enzyme inhibition. Additionally, the phenyl group can be modified to enhance selectivity and reduce off-target effects.

One of the most compelling aspects of 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride is its role in the synthesis of bioconjugates. By leveraging the reactive chloromethyl group, this compound can be coupled to biomolecules such as peptides, proteins, and nucleic acids. This approach has been instrumental in developing targeted therapies that combine the benefits of small molecules with the specificity of biologics. For example, researchers have utilized 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride to create antibody-drug conjugates (ADCs), which are designed to deliver cytotoxic agents directly to cancer cells while minimizing toxicity to healthy tissues.

The pharmacokinetic properties of 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride are also subjects of intense study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety profile. Preclinical studies have shown that derivatives of this compound exhibit promising pharmacokinetic profiles, including reasonable bioavailability and prolonged half-life. These findings are critical for advancing it into clinical trials and ultimately into market-ready pharmaceutical products.

Advances in computational chemistry have further enhanced the utility of 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride in drug discovery. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. By integrating experimental data with computational insights, scientists can design more effective derivatives with improved binding affinities and reduced side effects. This interdisciplinary approach has accelerated the development pipeline for novel therapeutics based on 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride.

The synthetic methodologies for preparing 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride have also seen significant advancements. Modern synthetic routes emphasize efficiency, scalability, and sustainability. Researchers have developed novel catalytic systems that minimize waste and improve yields while maintaining high purity standards. These innovations are crucial for ensuring that pharmaceutical-grade 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride can be produced cost-effectively on an industrial scale.

In conclusion, 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride (CAS No. 716318-71-7) represents a versatile and promising compound in pharmaceutical chemistry. Its unique structural features make it an ideal candidate for developing innovative therapeutics across various therapeutic areas. As research continues to uncover new applications and refine synthetic strategies, 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride is poised to play a pivotal role in shaping the future of drug discovery and development.